Cas no 85098-60-8 (hexapotassium 16,23-dihydronaphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17,22,24-hexyl hexasulphate)

• Product Name: hexapotassium 16,23-dihydronaphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17,22,24-hexyl hexasulphate
• CAS No: 85098-60-8
• MF: C₄₂H₂₄K₆N₂O₂₄S₆
• MW: 1367.61877059937
• CID: 887556
• Update Time: 2023-11-18

hexapotassium 16,23-dihydronaphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17,22,24-hexyl hexasulphate Chemical and Physical Properties

Names and Identifiers

• hexapotassium 16,23-dihydronaphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17,22,24-hexyl hexasulphate
• CID 119057787
• Einecs 285-411-5
• Hexapotassium 16,23-dihydronaphth(2',3':6,7)indolo(2,3-C)dinaphtho(2,3-A:2',3'-I)carbazole-5,10,15,17,22,24-hexyl hexasulphate

• Inchi： 1S/C42H24N2O24S6.6K/c45-69(46,47)63-20-11-9-17-15-26-18(13-19(17)14-20)10-12-25-29-32-31-28(64-70(48,49)50)16-27-30(40(66-72(54,55)56)22-6-2-1-5-21(22)39(27)65-71(51,52)53)37(31)44-38(32)34-33(36(29)43-35(25)26)41(67-73(57,58)59)23-7-3-4-8-24(23)42(34)68-74(60,61)62;;;;;;/h1-16,43-44H,(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62);;;;;;/q;6*+1
• InChI Key： MDKURIUSLRVPNF-UHFFFAOYSA-N
• SMILES： [K+].[K+].[K+].[K+].[K+].[K+].S(=O)(=O)(O)OC1=C2C=CC=CC2=C(C2=C1C1=C(C3C(=CC4C(=C5C=CC=CC5=C(C=4C=3N1)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)C1C3C=CC4C=C5C=C(C=CC5=CC=4C=3NC=12)OS(=O)(=O)O)OS(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 80
• Rotatable Bond Count: 12
• Complexity: 2830
• Topological Polar Surface Area: 464